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Compound of Interest

Compound Name: Daturaolone

Cat. No.: B1194484

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides a comprehensive guide to the
personal protective equipment (PPE), operational procedures, and disposal plans for
Daturaolone, a pentacyclic oleanane triterpenoid found in Datura species.[1] While a specific
Safety Data Sheet (SDS) for Daturaolone is not readily available in the public domain, this
guidance is based on its known properties and general laboratory safety protocols for handling
similar chemical compounds.

Chemical and Physical Properties of Daturaolone

A summary of the known quantitative data for Daturaolone is presented below for easy
reference.
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Property Value Source

Molecular Formula C30H4802 PubChem

Molar Mass 440.71 g/mol PubChem

Appearance Powder TargetMol[2]

Storage Temperature (Powder) -20°C for 3 years TargetMol[2]

Storage Temperature (In

solvent) -80°C for 1 year TargetMol[2]

Acute Toxicity (Oral) GHS Category 5 ResearchGate[3]
Carcinogenicity Predicted non-carcinogenic PubMed Central[3][4][5][6]

Personal Protective Equipment (PPE)

Due to the lack of a specific SDS, a conservative approach to PPE is recommended. The
following PPE should be worn at all times when handling Daturaolone to minimize exposure
risk.

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes and
airborne particles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. It is crucial to inspect
gloves for any tears or punctures before use and to practice proper glove removal technique
to avoid skin contact.

o Body Protection: A laboratory coat must be worn to protect the skin and clothing from
contamination.

» Respiratory Protection: While Daturaolone is not reported to be volatile, a dust mask or
respirator should be used when handling the powder outside of a fume hood to prevent
inhalation.

Operational Plan for Safe Handling
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Adherence to a strict operational plan is critical for minimizing the risk of exposure and ensuring
a safe laboratory environment.

1. Preparation:

o Designate a specific area for handling Daturaolone, preferably within a chemical fume hood.
e Ensure all necessary PPE is available and in good condition.

o Have a chemical spill kit readily accessible.

* Review the experimental protocol and ensure all required equipment is clean and functional.

2. Handling:

» Always handle Daturaolone powder within a certified chemical fume hood to control
airborne patrticles.

o Use a spatula or other appropriate tools to transfer the powder. Avoid creating dust.

« If weighing the compound, do so in a draft-shielded balance inside the fume hood.

» When preparing solutions, add the solvent to the Daturaolone powder slowly to avoid
splashing.

3. Post-Handling:

o Decontaminate all surfaces and equipment used for handling Daturaolone with an
appropriate solvent (e.g., 70% ethanol), followed by a thorough cleaning with soap and
water.

 Remove and dispose of gloves and any other disposable PPE in the designated chemical
waste container.

e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Daturaolone and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Solid Waste: All solid waste contaminated with Daturaolone, including used gloves, weigh
boats, and paper towels, should be collected in a clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing Daturaolone should be collected in a designated, sealed,
and clearly labeled hazardous waste container. Do not dispose of Daturaolone solutions
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down the drain.

o Empty Containers: Empty containers that held Daturaolone should be triple-rinsed with an
appropriate solvent. The rinsate must be collected and disposed of as hazardous liquid
waste. After rinsing, the container can be disposed of as regular laboratory glass or plastic
waste, depending on the material.

e Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous
chemical waste.

Experimental Workflow for Safe Handling of
Daturaolone

The following diagram illustrates the logical flow of operations for the safe handling of
Daturaolone in a laboratory setting.

Click to download full resolution via product page

Safe handling workflow for Daturaolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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